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Compound of Interest

Compound Name:
Bis-(2-fluoro-2,2-

dinitroethoxy)methane

CAS No.: 17003-79-1

Cat. No.: B103658

Get Quote

Application Note: Scale-Up Synthesis & Process Engineering of FEFO Energetic Plasticizer

Part 1: Executive Summary & Technical Scope
Subject: Bis(2-fluoro-2,2-dinitroethyl) formal (FEFO) CAS No: 17003-79-1 Classification:

Energetic Plasticizer / High-Density Material

Abstract: This application note details the process engineering and chemical protocol for the

scale-up synthesis of FEFO, a premier energetic plasticizer used in low-vulnerability

ammunition (LOVA) and high-performance composite propellants. Unlike inert plasticizers (e.g.,

DOA, IDP), FEFO contributes to the total energy of the system while improving mechanical

properties (low

) and density (

).

Critical Safety Warning:
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DANGER: This protocol involves the handling of energetic nitro compounds, strong acids, and

fluorinated intermediates. Operations must be conducted in remotely handled facilities with

blast-rated shielding. FEFO is a Class 1.1 explosive component. This document is for

educational and professional process engineering purposes only and does not supersede local

regulations (ATF, DOD, EAR/ITAR).

Part 2: Chemical Basis & Reaction Mechanism
The synthesis of FEFO is classically achieved via the acid-catalyzed condensation of 2-fluoro-

2,2-dinitroethanol (FDNE) with a formaldehyde source (typically paraformaldehyde or formalin).

Reaction Scheme
The reaction proceeds via the formation of a hemiacetal intermediate, followed by dehydration

to the formal.

Mechanism Dynamics:

Protonation: The carbonyl oxygen of formaldehyde is protonated by sulfuric acid, making it

electrophilic.

Nucleophilic Attack (Step 1): The hydroxyl group of the first FDNE molecule attacks the

protonated formaldehyde, forming the hemi-formal.

Dehydration: The hemi-formal loses water (sequestered by

) to form an oxonium ion.

Nucleophilic Attack (Step 2): A second FDNE molecule attacks the oxonium ion, yielding the

stable formal (FEFO).

Part 3: Scale-Up Process Engineering
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Moving from gram-scale glassware to kilogram-scale reactors requires addressing heat transfer

limitations and mass transfer efficiency.

Critical Process Parameters (CPPs)
Parameter Specification Rationale

Reaction Temperature

Higher temps degrade the

gem-dinitro functionality and

increase shock sensitivity.

Acid Concentration 95-98%
Water acts as a reaction

inhibitor; high acid strength

drives the equilibrium forward.

FDNE:CH2O Ratio 2.1 : 1.0

Slight excess of alcohol

ensures complete conversion

of formaldehyde.

Agitation High Shear (Re > 10,000)

The reaction is biphasic

(organic alcohol/formal vs.

aqueous acid). Mass transfer

limits rate.

Reactor Design & Workflow
The scale-up utilizes a Semi-Batch Jacketed Reactor to control the exotherm.

Feed: FDNE
(Pre-cooled)

Glass-Lined Reactor
(Jacketed, 5°C)

High-Shear Agitation

Slow Addition
(Control Exotherm)

Feed: Paraformaldehyde Dissolve

Feed: 96% H2SO4

Charge First

Ice/Water Quench
(Precipitation)

Reaction Complete
(2-4 hrs) Phase Separation

(Heavy Organic Layer)

Wash Cycle
1. Water

2. NaHCO3 (Neutralization)
3. Brine

Crude Oil Drying
(MgSO4 / Vac Strip)

Final Product
FEFO Plasticizer
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Figure 1: Process Flow Diagram (PFD) for the batch synthesis of FEFO.

Part 4: Detailed Experimental Protocol
Scale: 1.0 kg Batch Basis Equipment: 5L Jacketed Glass Reactor, Mechanical Stirrer (Teflon

impeller), Thermocouple, Dropping Funnel.

Step 1: Acid Preparation & Formaldehyde Dissolution
Charge 1200 mL of conc.

(96-98%) into the reactor.

Engage cooling jacket (set point: 0°C).

Engage stirrer at 300 RPM.

Slowly add 105 g of Paraformaldehyde (3.5 mol eq) to the acid.

Note: Maintain temp < 15°C. The paraformaldehyde will depolymerize and dissolve. Stir

for 30-60 mins until clear/translucent.

Step 2: FDNE Addition (Exotherm Control)
Charge 1100 g of 2-fluoro-2,2-dinitroethanol (FDNE) (approx 7.2 mol) into the dropping

funnel.

Critical Step: Add FDNE dropwise to the acid/formaldehyde mixture.

Rate: Adjust to maintain reactor internal temp below 20°C.

Observation: The mixture will darken slightly and may become biphasic as FEFO forms.

After addition is complete, maintain stirring at 5-10°C for 3 hours.

Step 3: Quench & Separation
Prepare a separate vessel with 3 kg of crushed ice/water.

Slowly pour the reaction mixture onto the ice with vigorous manual stirring.
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Safety: This generates heat.[1] FEFO is insoluble in water and will settle as a heavy, pale

yellow oil at the bottom.

Transfer to a separatory funnel. Allow 30 mins for phase separation.

Drain the bottom organic layer (FEFO). The top aqueous acid layer is waste (neutralize

before disposal).

Step 4: Purification (Neutralization)
Return the crude FEFO oil to the washer.

Wash 1: Cold distilled water (1:1 volume ratio). Agitate and separate.

Wash 2: 5%

solution.

Caution:

evolution will occur. Vent frequently. Continue until pH of aqueous layer is ~7.

Wash 3: Saturated Brine (to remove entrained water).

Drying: Dry the organic phase over anhydrous

for 2 hours. Filter off the solid.

Volatile Stripping: If DCM was used as a processing solvent (optional), remove via rotary

evaporator at 40°C under reduced pressure (20 mbar).

Part 5: Quality Control & Characterization
To validate the synthesis for propellant use, the material must meet strict purity standards.
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Test Method Parameter Acceptance Criteria

HPLC / GC-MS Purity > 98.5%

Density (Pycnometer) Density @ 25°C 1.59 - 1.61 g/cm³

Refractive Index 1.440 - 1.444

DSC Thermal Stability No exotherm < 180°C

Karl Fischer Moisture Content
< 0.05% (Critical for urethane

cure systems)

Process Control Logic

Crude FEFO Sample

Check Acidity (pH)

Check Moisture (KF)

Meets Specs?

Re-dry / Re-wash

No

Release for Formulation

Yes

Loop

Click to download full resolution via product page

Figure 2: Quality Control Decision Tree.
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Part 6: References & Authority
In-Text Citations: The synthesis of fluorodinitro compounds and their formals was pioneered by

the U.S. Naval Surface Weapons Center. The specific condensation route utilizing sulfuric acid

is detailed in U.S. Patent 3,388,147 [1] and optimized in U.S. Patent 3,705,197 [2]. Alternative

routes using SF4 have been explored but are less favorable for scale-up due to toxicity [3].

Reference List:

Kaplan, L. A., & Oesterling, R. E. (1968). Preparation of Fluorodinitroethyl Formal. U.S.

Patent No.[2][3][4] 3,388,147.[2] Washington, DC: U.S. Patent and Trademark Office.

Kaplan, L. A., & Oesterling, R. E. (1972).[4] Bis(2-fluoro-2,2-dinitroethyl) formal preparation.

U.S. Patent No.[2][3][4] 3,705,197.[4] Washington, DC: U.S. Patent and Trademark Office.

Adolph, H. G. (1975). Fluorodinitroethyl difluoroformal and process of manufacture. U.S.

Patent No.[2][3][4] 3,922,311.

Agrawal, J. P. (2010). High Energy Materials: Propellants, Explosives and Pyrotechnics.[5][6]

[7] Wiley-VCH. (General reference for energetic plasticizer properties).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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